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Compound of Interest

(R)-2-(4-Chlorophenyl)-2-
Compound Name:
hydroxypropionic Acid

Cat. No.: B11725858

Get Quote

Executive Summary: Immediate Action Plan

Do not dispose of this compound down the drain.

(R)-2-(4-Chlorophenyl)-2-hydroxypropionic acid is classified as a Halogenated Organic
Acid.[1][2] Proper disposal requires strict segregation from non-halogenated waste streams to
prevent the formation of hazardous combustion byproducts (e.g., dioxins) during downstream
incineration.[1]

Disposal Classification:
e Primary Stream: Halogenated Organic Waste.[1][2][3]

o RCRA Status (US): Hazardous Waste (Characteristic: Toxic/Irritant; Potential D002 if in acidic
solution).[2]

o Key Incompatibility: Strong Oxidizers, Strong Bases (unless controlled neutralization is
intended).[1][2]
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Chemical Profile & Hazard Identification

Understanding the physicochemical properties of this specific enantiomer is critical for selecting

the correct waste container and segregation strategy.

Property

Data

Disposal Implication

Chemical Name

(R)-2-(4-Chlorophenyl)-2-
hydroxypropionic Acid

Halogenated: Must be
incinerated at high

temperatures with scrubbing.

[1](2]

Functional Groups

Carboxylic Acid, Secondary

Alcohol, Chlorinated Aromatic

Acidic: Can corrode metal
containers.[1][2] Use Glass or
HDPE.[1][2]

Physical State

Solid (Powder/Crystal)

Dust Hazard: Use HEPA
vacuum or wet-wiping for
spills.[1][2]

Acidity (pKa)

~3.5-4.0

Segregation: Do not mix with
cyanide or sulfide waste (risk
of HCN/H2S gas).[1][2]

Water Solubility

Low to Moderate

Mobility: Persistent in aqueous
environments; prevent release

to soil/water.[2]

Safety Data Sheet (SDS) Highlights:

H315: Causes skin irritation.[1][2][4][5]
H319: Causes serious eye irritation.[1][2][4][5][6]
H335: May cause respiratory irritation.[1][2][4][5][6][7]

H302: Harmful if swallowed.[1][2][5]

Waste Segregation Protocol (The "Golden Rule")
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The most common compliance failure in laboratories is the mixing of halogenated and non-

halogenated waste.

+ Why it matters: Non-halogenated waste (e.g., Acetone, Methanol) is often used as fuel
blending for cement kilns.[1][2] Halogenated waste requires specialized incineration to
capture HCI and prevent dioxin formation.[2] Contaminating a non-halogenated drum with
even small amounts of this chlorophenyl compound reclassifies the entire drum as
halogenated, significantly increasing disposal costs and environmental impact.[2]

Decision Tree: Waste Stream Selection

Waste Generation:

(R)-2-(4-Chlorophenyl)-2-hydroxypropionic Acid

Physical State?

Dry Solid Solution
Solid Waste Liquid Waste
(Powder, Contaminated Gloves) (Mother Liquor, HPLC Effluent)

Double Bagged

Hazardous Solid Waste Bin Solvent Composition?

(Label: Toxic/lrritant)

>95% Water
Trace Organics)

Agqueous Waste
(Check pH)

Contains Organics
(DCM, MeOH, etc.)

Preferred Path
(Do Not Drain)

Halogenated Solvent Waste
(Red Can/Tag)
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Figure 1: Decision logic for segregating (R)-2-(4-Chlorophenyl)-2-hydroxypropionic acid
waste streams.

Step-by-Step Disposal Procedures
Scenario A: Disposal of Pure Solid (Expired or Surplus)

[1][2]

o Container Selection: Use a wide-mouth High-Density Polyethylene (HDPE) jar or a glass
amber jar. Avoid metal containers due to the acidic nature of the compound.

o Labeling: Attach a hazardous waste tag immediately.[1][2]
o Constituents: "(R)-2-(4-Chlorophenyl)-2-hydroxypropionic Acid".[1][2]
o Hazards: Check "Toxic" and "Irritant".[2][5][8]

e Secondary Containment: Place the sealed jar inside a clear zip-lock bag to prevent
contamination of the outer container during transport.

o Storage: Store in the "Solid Hazardous Waste" satellite accumulation area until pickup.

Scenario B: Disposal of HPLC/Reaction Mixtures
(Liquid)

o Compatibility Check: Ensure the waste container does not contain strong bases (NaOH,
KOH) or strong oxidizers (Peroxides, Nitric Acid).[1][2]

o Collection: Pour into the Halogenated Solvent Waste carboy (typically red safety cans or
HDPE carboys).

o Note: Even if the solvent is Methanol (non-halogenated), the presence of the chlorophenyl
compound mandates the "Halogenated" designation.[1][2]

e pH Adjustment (Optional but Recommended): If the solution is highly acidic (pH < 2), it is
good practice to neutralize slightly (to pH 4-7) using Sodium Bicarbonate before adding to
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the main waste drum to prevent corrosion of the waste drum, provided your facility SOP
permits bench-top neutralization.[1][2]

e Log Entry: Record the volume and approximate concentration on the waste log sheet.

Scenario C: Spill Cleanup

o PPE: Wear nitrile gloves, safety goggles, and a lab coat.[1][2] If powder is fine/dusty, wear an
N95 or P100 respirator.[1][2]

e Containment:

o Solid Spill: Do not dry sweep (creates dust).[1][2] Cover with wet paper towels or use a
HEPA vacuum.[1][2]

o Liquid Spill: Absorb with vermiculite, sand, or commercial spill pads.[1][2]

o Disposal of Debris: Place all contaminated cleaning materials (towels, gloves, scoop) into a
heavy-duty plastic bag.[1][2] Label as "Hazardous Waste - Solid (Contaminated Debris)".[1]

[2]

Regulatory & Compliance Context
o EPA (United States):[1][2]
o This compound falls under 40 CFR 261.24 (Toxicity Characteristic) if leachable, but is

universally treated as a Listed Waste (F-listed or P/U-listed equivalents) based on the
halogenated content.[1][2]

o Land Disposal Restrictions (LDR): Halogenated organics are prohibited from land disposal
without prior treatment (usually incineration).[1][2]

e EU (Europe):

o EWC Code: Likely 07 05 03* (organic halogenated solvents, washing liquids and mother
liquors) or 16 05 06* (laboratory chemicals consisting of or containing hazardous
substances).[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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